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This technical guide provides a comprehensive overview of the avian population survey

methodologies applicable to the unique ecosystem of the Chinnar Wildlife Sanctuary. While

specific quantitative survey data and detailed experimental protocols from the sanctuary are

not extensively available in the public domain, this document synthesizes existing information

on avian diversity and outlines the standard scientific protocols that would be employed for

such research. This guide serves as a foundational resource for researchers planning or

interpreting avian studies in this biodiverse region.

The Chinnar Wildlife Sanctuary, located in the rain shadow region of the Western Ghats in

Kerala, presents a unique mosaic of habitats, including dry deciduous forests, thorny scrub

jungles, grasslands, and riparian zones.[1][2][3] This variety of ecosystems supports a rich

diversity of bird species.

Avian Diversity in Chinnar
Various sources have reported on the species richness of birds within the sanctuary over the

years. These figures provide a baseline understanding of the avian diversity harbored within

this protected area. A study conducted between 1990 and 1992 recorded 143 bird species from

34 families.[4] More recent data from the Kerala Forest Department indicates a recorded 225

species of birds, making it one of the richest avian diversity areas in South India.[1] Other

sources suggest this number could be as high as 245 species.[3] A faunal survey in the
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broader Munnar Wildlife Division, which includes Chinnar, recently added 11 new bird species

to its checklist, bringing the total for the division to 258.[5]

Reported Avian Species

Richness in Chinnar Wildlife

Sanctuary

Number of Species Source

Study conducted 1990-1992 143

Distribution of mammals and

birds in chinnar wildlife

sanctuary - SciSpace[4]

Kerala Forest Department 225
Chinnar Wildlife Sanctuary -

Kerala Forest Department[1]

Grokipedia 245
Chinnar Wildlife Sanctuary -

Grokipedia[3]

Munnar Wildlife Division

Faunal Survey (includes

Chinnar)

258 (divisional total)

Survey adds 24 new species

to Munnar's faunal stock - The

Hindu[5]

Experimental Protocols for Avian Population
Surveys
Effective monitoring of avian populations requires standardized and replicable survey

methodologies. The choice of method is often dictated by the habitat, target species, and

research objectives. Based on standard ornithological field practices, the following protocols

are recommended for the diverse habitats within Chinnar Wildlife Sanctuary.

Line Transect Method
The line transect method is a widely used technique for estimating the abundance and density

of bird populations, particularly in open and semi-open habitats like the deciduous forests and

grasslands of Chinnar.[6]

Methodology:
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Transect Establishment: Pre-determined transect lines of a fixed length (e.g., 1-2 km) are

established across the study area, ensuring they are representative of the habitat.

Survey Execution: An observer walks along the transect at a slow and steady pace.

Data Collection: For each bird detected (seen or heard), the species, number of individuals,

and the perpendicular distance from the transect line to the bird are recorded.

Data Analysis: The collected distance data is used to model a detection function, which

estimates the probability of detecting a bird at a given distance. This function is then used to

estimate the density and abundance of each species.

Point Count Method
The point count method is suitable for denser vegetation, such as the riparian forests and

thorny scrub jungles of Chinnar, where visibility is limited.[6]

Methodology:

Point Establishment: A series of survey points are established throughout the study area,

separated by a sufficient distance to avoid double-counting individuals (e.g., at least 250

meters apart).

Survey Execution: At each point, the observer stands silently for a fixed period (e.g., 5-10

minutes).

Data Collection: All birds seen or heard within a pre-determined radius (e.g., 50 meters) are

recorded. The species and the number of individuals are noted.

Data Analysis: The data can be used to calculate species richness, relative abundance, and,

if distances to birds are also recorded, density estimates can be derived using distance

sampling analysis similar to the line transect method.

Visualizing Methodologies and Logical
Relationships
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To further clarify the application of these survey methods, the following diagrams illustrate a

generalized workflow for an avian population survey and the logical relationship between

habitat types in Chinnar and the appropriate survey methodologies.
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Phase 1: Planning & Design

Phase 2: Field Data Collection

Phase 3: Data Analysis & Reporting

Define Objectives

Select Study Area

Choose Survey Method

Establish Transects/Points

Conduct Surveys

Record Observations

Data Entry & Validation

Statistical Analysis

Population Estimation

Report Generation
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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